Cas no 2137748-65-1 (2H-Azepine, 6-[4-(1,1-dimethylethyl)cyclohexyl]-3,4,5,6-tetrahydro-7-methoxy-)

• Product Name: 2H-Azepine, 6-[4-(1,1-dimethylethyl)cyclohexyl]-3,4,5,6-tetrahydro-7-methoxy-
• CAS No: 2137748-65-1
• MF: C₁₇H₃₁NO
• MW: 265.434145212173
• CID: 5257705
• Update Time: 2025-07-16

2H-Azepine, 6-[4-(1,1-dimethylethyl)cyclohexyl]-3,4,5,6-tetrahydro-7-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2H-Azepine, 6-[4-(1,1-dimethylethyl)cyclohexyl]-3,4,5,6-tetrahydro-7-methoxy-

• Inchi： 1S/C17H31NO/c1-17(2,3)14-10-8-13(9-11-14)15-7-5-6-12-18-16(15)19-4/h13-15H,5-12H2,1-4H3
• InChI Key： ZFBRJJHLORHJMP-UHFFFAOYSA-N
• SMILES： N1=C(OC)C(C2CCC(C(C)(C)C)CC2)CCCC1

Additional information on 2H-Azepine, 6-[4-(1,1-dimethylethyl)cyclohexyl]-3,4,5,6-tetrahydro-7-methoxy-

Introduction to 2H-Azepine, 6-[4-(1,1-dimethylethyl)cyclohexyl]-3,4,5,6-tetrahydro-7-methoxy- (CAS No. 2137748-65-1)

The compound 2H-Azepine, 6-[4-(1,1-dimethylethyl)cyclohexyl]-3,4,5,6-tetrahydro-7-methoxy- (CAS No. 2137748-65-1) represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework and unique functional groups, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a 7-methoxy substituent and a tetrahydroazepine core suggests a high degree of molecular complexity, which is often associated with compounds exhibiting pharmacological activity.

Recent research in the realm of heterocyclic chemistry has highlighted the importance of azepine derivatives in the development of novel therapeutic agents. The structural motif of 2H-Azepine, 6-[4-(1,1-dimethylethyl)cyclohexyl]-3,4,5,6-tetrahydro-7-methoxy- incorporates a sterically hindered cyclohexyl group at the 6-position, which may influence its metabolic stability and binding affinity to biological targets. This feature is particularly intriguing for medicinal chemists who are striving to design molecules with enhanced selectivity and reduced side effects.

The methoxy group at the 7-position of the azepine ring introduces a polar moiety that can interact favorably with biological receptors. Such interactions are often critical for the efficacy of pharmaceutical compounds. Moreover, the tetrahydroazepine scaffold is known for its ability to mimic certain natural products and bioactive molecules, making it a versatile platform for drug design. The compound’s structural features align well with current trends in medicinal chemistry, where optimizing both potency and selectivity is paramount.

In the context of contemporary drug discovery, the synthesis and characterization of this compound have been driven by its potential as a lead molecule for treating various diseases. The tetrahydroazepine core is frequently encountered in biologically active compounds due to its ability to adopt favorable conformations within biological targets. Additionally, the 6-[4-(1,1-dimethylethyl)cyclohexyl] substituent provides steric bulk, which can be exploited to modulate pharmacokinetic properties such as solubility and permeability.

Recent studies have demonstrated that azepine derivatives exhibit a broad spectrum of biological activities. These include antiviral, anti-inflammatory, and anticancer effects. The specific arrangement of functional groups in 2H-Azepine, 6-[4-(1,1-dimethylethyl)cyclohexyl]-3,4,5,6-tetrahydro-7-methoxy- may contribute to its unique pharmacological profile. For instance, the combination of the methoxy group and the sterically hindered cyclohexyl moiety could enhance binding interactions with specific enzymes or receptors involved in disease pathways.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to construct the desired framework. The stereochemistry of the tetrahydroazepine ring is particularly critical and must be carefully controlled during synthesis to avoid unwanted isomers that could compromise biological activity.

From a computational chemistry perspective, molecular modeling studies have been conducted to predict the binding mode of this compound with potential biological targets. These studies provide valuable insights into how the structural features influence receptor interactions. The presence of both hydrophobic and hydrophilic regions in the molecule suggests that it can effectively engage with various types of biological targets through multiple interaction mechanisms.

The pharmacokinetic properties of 2H-Azepine, 6-[4-(1,1-dimethylethyl)cyclohexyl]-3,4,5,6-tetrahydro-7-methoxy- are also under investigation. Factors such as metabolic stability and solubility are crucial for determining its suitability as a drug candidate. Preliminary data suggest that the compound exhibits promising characteristics in these areas, although further studies are needed to fully elucidate its pharmacokinetic profile.

In conclusion,2H-Azepine, 6-[4-(1, 1-dimethylethyl)cyclohexyl] -3,4,5,6-tetrahydro-7-methoxy-(CAS No. 2137748-65-1) stands as a testament to the ongoing advancements in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of heterocyclic chemistry continues to evolve, this compound will likely play a significant role in shaping future therapeutic strategies.